Cas no 516-16-5 (3β,5α-Tetrahydrocorticosterone)

3β,5α-Tetrahydrocorticosterone structure
516-16-5 structure
Product Name:3β,5α-Tetrahydrocorticosterone
CAS No:516-16-5
MF:C21H34O4
MW:350.492267131805
CID:935627
PubChem ID:11530409
Update Time:2025-04-19

3β,5α-Tetrahydrocorticosterone Chemical and Physical Properties

Names and Identifiers

    • 3-beta,11-beta,21-trihydroxy-5-alpha-pregnan-20-one
    • 5A-PREGNAN-3B,11B,21-TRIOL-20-ONE
    • A,11
    • A,21-Trihydroxy-5
    • A,21-triol-20-one
    • A,5
    • A-Allotetrahydrocorticosterone
    • Allopregnane-3
    • A-pregnan-20-one
    • A-Pregnane-3
    • A-Tetrahydrocorticosterone
    • Reichstein inverted exclamation mark s substance R
    • SureCN751635
    • 3beta,11beta,21-Trihydroxy-5alpha-Pregnane-20-one
    • 3.BETA.-ALLOTETRAHYDROCORTICOSTERONE
    • Allopregnane-3beta,11beta,21-triol-20-one [MI]
    • 5.ALPHA.-PREGNAN-3.BETA.,11.BETA.,21-TRIOL-20-ONE
    • Pregnan-20-one, 3,11,21-trihydroxy-, (3beta,5alpha,11beta)-
    • Substance R
    • ALLOPREGNANE-3.BETA.,11.BETA.,21-TRIOL-20-ONE [MI]
    • 3.BETA.,11.BETA.,21-TRIHYDROXY-5.ALPHA.-PREGNAN-20-ONE
    • DTXSID70199551
    • ALLOPREGNANE-3.BETA.,11.BETA.,21-TRIOL-20-ONE
    • 3.BETA.,11.BETA.,21-TRIHYDROXY-5.ALPHA.-PREGNANE-20-ONE
    • PREGNAN-20-ONE, 3,11,21-TRIHYDROXY-, (3.BETA.,5.ALPHA.,11.BETA.)-
    • 3beta-Allotetrahydrocorticosterone
    • Corticosterone, 3-allotetrahydro-, (3beta)-
    • 3beta,5alpha-Tetrahydrocorticosterone
    • 5alpha-Pregnan-3beta,11beta,21-triol-20-one
    • CORTICOSTERONE, 3-ALLOTETRAHYDRO-, (3.BETA.)-
    • Q27277661
    • Allopregnane-3beta,11beta,21-triol-20-one
    • 516-16-5
    • UNII-F590898GCA
    • F590898GCA
    • 3beta,11beta,21-Trihydroxy-5alpha-Pregnan-20-one
    • 5alpha-Pregnan-20-one, 3beta,11beta,21-trihydroxy-
    • 5.ALPHA.-PREGNAN-20-ONE, 3.BETA.,11.BETA.,21-TRIHYDROXY-
    • Reichstein's Substance R
    • 3.BETA.,5.ALPHA.-TETRAHYDROCORTICOSTERONE
    • SCHEMBL751635
    • Allocorticosterone, tetrahydro-
    • 3β,5α-Tetrahydrocorticosterone
    • Inchi: 1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-17,19,22-24H,3-11H2,1-2H3
    • InChI Key: RHQQHZQUAMFINJ-UHFFFAOYSA-N
    • SMILES: CC12C(C(CO)=O)CCC1C1CCC3C(C1C(O)C2)(C)CCC(O)C3

Computed Properties

  • Exact Mass: 350.24570956g/mol
  • Monoisotopic Mass: 350.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Melting Point: 202-204°
  • Specific Rotation: D +110° (ethanol)

3β,5α-Tetrahydrocorticosterone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T282240-1mg
3β,5α-Tetrahydrocorticosterone
516-16-5
1mg
$190.00 2023-05-17
TRC
T282240-10mg
3β,5α-Tetrahydrocorticosterone
516-16-5
10mg
$1499.00 2023-05-17
TRC
T282240-25mg
3β,5α-Tetrahydrocorticosterone
516-16-5
25mg
$ 4500.00 2023-09-06

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